Cas no 61766-78-7 (4-Pyrimidinamine, 5-bromo-6-methyl-N-phenyl-)

• Product Name: 4-Pyrimidinamine, 5-bromo-6-methyl-N-phenyl-
• CAS No: 61766-78-7
• MF: C₁₁H₁₀BrN₃
• MW: 264.121201038361
• CID: 466933
• PubChem ID: 12366556
• Update Time: 2025-04-19

4-Pyrimidinamine, 5-bromo-6-methyl-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine, 5-bromo-6-methyl-N-phenyl-
• 5-bromo-6-methyl-N-phenylpyrimidin-4-amine
• SCHEMBL11012849
• 61766-78-7
• DTXSID80494529

• Inchi： 1S/C11H10BrN3/c1-8-10(12)11(14-7-13-8)15-9-5-3-2-4-6-9/h2-7H,1H3,(H,13,14,15)
• InChI Key： XVBQPJSPMNJORW-UHFFFAOYSA-N
• SMILES： BrC1=C(C)N=CN=C1NC1C=CC=CC=1

Computed Properties

• Exact Mass: 263.0059
• Monoisotopic Mass: 263.00581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 37.8Ų

Experimental Properties

• PSA: 37.81